N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide

• Molecular Formula: C17H11ClF3N3O2S
• Molecular Weight: 413.8 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(5-phenyl-2-sulfanylidene-1,3,4-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C17H11ClF3N3O2S/c18-12-7-6-11(17(19,20)21)8-13(12)22-14(25)9-24-16(27)26-15(23-24)10-4-2-1-3-5-10/h1-8H,9H2,(H,22,25)
• InChI Key: NHCTXSIFWINMST-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN(C(=S)O2)CC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, CF3-C6H2-Cl-NH-C(O)-CH2-C6H4-C(=S)-N-(C6H5)-1,3,4-oxadiazol-2-yl, and is commonly referred to as COTI-2.

Mechanism of Action

The mechanism of action of COTI-2 involves the inhibition of mutant p53. Mutant p53 is a protein that is commonly found in cancer cells and is known to promote the growth and survival of these cells. COTI-2 binds to mutant p53 and prevents it from functioning properly, leading to the selective killing of cancer cells.
Biochemical and Physiological Effects:
COTI-2 has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit the activity of mutant p53, COTI-2 has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This process is thought to be responsible for the selective killing of cancer cells by COTI-2.

Advantages and Limitations for Lab Experiments

One of the main advantages of using COTI-2 in lab experiments is its specificity for mutant p53. This allows researchers to selectively target cancer cells, while leaving normal cells unaffected. However, one limitation of using COTI-2 is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving COTI-2. One area of interest is the development of new formulations or delivery methods that could improve the solubility and bioavailability of COTI-2. Another area of interest is the identification of new targets for COTI-2, which could expand its potential applications beyond cancer research. Additionally, further studies are needed to fully understand the mechanism of action of COTI-2 and its effects on normal cells.

Synthesis Methods

The synthesis of COTI-2 involves a multi-step process, which has been described in detail in several scientific publications. The first step involves the reaction of 2-chloro-5-(trifluoromethyl)aniline with ethyl 2-bromoacetate to form N-(2-chloro-5-(trifluoromethyl)phenyl)-2-bromoacetamide. This intermediate is then reacted with 5-phenyl-1,3,4-oxadiazol-2-thiol to form COTI-2.

Scientific Research Applications

COTI-2 has been shown to have potential applications in the field of cancer research. Several studies have demonstrated that COTI-2 can inhibit the activity of mutant p53, a protein that is commonly found in cancer cells. This inhibition can lead to the selective killing of cancer cells, while leaving normal cells unaffected.